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Chemical Profile of Isomintlactone

The table below summarizes the fundamental chemical identifiers and predicted physicochemical properties

of Isomintlactone that are relevant for GC-MS analysis [1].

Property Value / Description

IUPAC Name (6S,7aR)-3,6-dimethyl-5,6,7,7a-tetrahydro-4H-1-benzofuran-2-one [2]

Molecular Formula C10H14O2 [1] [3]

Average Molecular Weight 166.22 g/mol [1] [3]

CAS Registry Number 75684-66-1; 13341-72-5 (other stereoisomer) [1] [3]

Chemical Class Benzofurans (a benzene ring fused to a dihydrofuran-2-one) [1]

Predicted LogP 2.26 [1]

Water Solubility 5 g/L (Predicted) [1]

Optical Rotation [α]20D -51.8 (c=10 in ethanol) for one enantiomer [1]
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Analytical Parameters for GC-MS

For effective GC-MS analysis, both the compound's characteristics and instrument parameters must be

considered. Isomintlactone is typically present at trace levels in peppermint oil and requires effective

separation and sensitive detection [3].

Sample Preparation and Extraction

Isomintlactone can be isolated from natural sources like peppermint oil through the following established

techniques [3]:

Silica Gel Fractionation: Used to concentrate lactones from the oil before analysis.

Gas Chromatography-Olfactometry (GCO): Helps isolate odor-active compounds for identification.
Stable Isotope Dilution Assay (SIDA): Employed for accurate quantitative analysis using a

deuterium-labeled internal standard.

The following workflow diagrams a general approach for sample preparation and analysis:
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General experimental workflow for identifying and quantifying Isomintlactone.

GC-MS Instrumental Setup

While the search results do not contain a specific method for Isomintlactone, general principles and

methods for similar compounds can be adapted. The following table suggests key parameters to optimize

based on practices from recent GC-MS studies [4] [5] [6].

Parameter Suggested Configuration / Consideration

GC Column Medium-to-high polarity stationary phase (e.g., DB-Select 624 UI, DB-Wax) [6].

Injection Mode Split or splitless, depending on concentration.
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Parameter Suggested Configuration / Consideration

Injection Port
Temp.

~250 °C (Ensure stability of compounds) [5].

Carrier Gas & Flow Helium, fixed flow (e.g., 2 mL/min) [5].

Oven Temp.
Program

Optimized gradient (e.g., 40°C to 280°C at varying rates) to achieve separation

[5].

MS Ionization Electron Ionization (EI) at 70 eV for library-compatible spectra [1] [7].

MS Acquisition Full scan (e.g., m/z 50-500) for untargeted analysis; SIM for high sensitivity in
quantification [7].

Spectral Data and Identification

Under standard 70 eV EI conditions, Isomintlactone will produce a reproducible mass spectrum that serves

as its primary fingerprint.

Spectral Interpretation: The mass spectrum is characterized by key fragments resulting from the

breakdown of the molecular ion. The most abundant fragments and their proposed assignments
should be used for confirmation [1].

Library Matching: The acquired spectrum should be searched against commercial spectral libraries
(e.g., NIST, Wiley) for identification. The FooDB record lists a Primary ID of FDB014928, which can

be a useful reference [1].

Key Considerations for Researchers

Stereochemistry Matters: Isomintlactone has defined stereocenters. The naturally occurring form
has the absolute configuration (6S,7aR). Chiral GC columns may be necessary to resolve it from

other stereoisomers like mintlactone, as they have different sensory properties [2] [3].
Concentration is Low: Be aware that Isomintlactone is a trace-level odorant in peppermint oil.

Highly sensitive techniques like SIDA or Selected Ion Monitoring (SIM) are often required for accurate
quantification [3].

Focus on Natural Products: The primary application and identification of Isomintlactone are in
food science, flavor chemistry, and aroma analysis. It is generally recognized as safe (GRAS) as
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a flavoring agent [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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